Cas no 369368-57-0 (Isoxazolo[5,4-b]pyridine-6-methanamine, 3-amino- (9CI))

Isoxazolo[5,4-b]pyridine-6-methanamine, 3-amino- (9CI) structure
369368-57-0 structure
Product Name:Isoxazolo[5,4-b]pyridine-6-methanamine, 3-amino- (9CI)
CAS No:369368-57-0
MF:C7H8N4O
MW:164.164620399475
CID:921782
PubChem ID:23552183
Update Time:2025-04-19

Isoxazolo[5,4-b]pyridine-6-methanamine, 3-amino- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Isoxazolo[5,4-b]pyridine-6-methanamine, 3-amino- (9CI)
    • Isoxazolo[5,4-b]pyridine-6-methanamine, 3-amino-
    • DB-276958
    • 6-(aminomethyl)isoxazolo[5,4-b]pyridin-3-amine
    • 369368-57-0
    • Inchi: 1S/C7H8N4O/c8-3-4-1-2-5-6(9)11-12-7(5)10-4/h1-2H,3,8H2,(H2,9,11)
    • InChI Key: KNVHSTAKLYIFSI-UHFFFAOYSA-N
    • SMILES: O1C2C(C(N)=N1)=CC=C(CN)N=2

Computed Properties

  • Exact Mass: 164.06981089g/mol
  • Monoisotopic Mass: 164.06981089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 91Ų
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited